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Compound of Interest

Compound Name: Calycosin 7-O-xylosylglucoside

Cat. No.: B12365857

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calycosin 7-O-xylosylglucoside, an isoflavonoid glycoside, has garnered significant attention
in the scientific community for its potential therapeutic applications. As a bioactive compound, it
demonstrates a range of pharmacological activities, including osteogenic, neuroprotective, and
antioxidant effects. This technical guide provides an in-depth overview of the natural sources of
Calycosin 7-O-xylosylglucoside, detailed experimental protocols for its isolation and
purification, and an exploration of its role in cellular signaling pathways.

Natural Sources of Calycosin 7-O-xylosylglucoside

Calycosin 7-O-xylosylglucoside is predominantly found in the plant kingdom, with its primary
source being the roots of various species within the Astragalus genus (Fabaceae family),
commonly known as milkvetch or Huanggqi in traditional Chinese medicine. Astragalus
membranaceus (Fisch.) Bge. and its variety Astragalus membranaceus var. mongholicus (Bge.)
Hsiao are the most well-documented sources of this compound.

The concentration of Calycosin 7-O-xylosylglucoside can vary depending on the plant part,
geographical origin, and processing methods. Research indicates that the roots of Astragalus
species are the primary storage organ for this isoflavonoid.
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Quantitative Analysis of Calycosin 7-O-
xylosylglucoside in Astragalus membranaceus

The following table summarizes the quantitative data on the content of Calycosin 7-O-
xylosylglucoside (often reported as Calycosin-7-O-glucoside) in Astragalus membranaceus.

Calycosin 7-O-
Plant Material Processing Method glucoside Content Reference
(nalg)
Roasted Astragalus
membranaceus water  Roasting 847.88 [1]
extract
Astragalus ] o
_ Varies significantly by

membranaceus var. Natural drying ) [2]

_ habitat
mongholicus roots
Astragalus
membranaceus var. Low temperature Increased 2]
mongholicus (2°C) accumulation
seedlings (roots)
Astragalus
membranaceus var. Low temperature Increased o]
mongholicus (2°C) accumulation
seedlings (stems)
Astragalus
membranaceus var. Low temperature Increased

. . _ 2]
mongholicus (2°C) accumulation

seedlings (leaves)

Isolation and Purification of Calycosin 7-O-
xylosylglucoside

The isolation of Calycosin 7-O-xylosylglucoside from its natural sources involves a multi-step
process encompassing extraction, fractionation, and purification. The following is a
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comprehensive protocol synthesized from various cited methodologies.

Experimental Workflow for Isolation and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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